O-Desmethyl Apixaban
O-Desmethyl Apixaban
A metabolite of Apixaban
Brand Name:
Vulcanchem
CAS No.:
503612-76-8
VCID:
VC0194347
InChI:
InChI=1S/C24H23N5O4/c25-23(32)21-19-12-14-28(16-6-4-15(5-7-16)27-13-2-1-3-20(27)31)24(33)22(19)29(26-21)17-8-10-18(30)11-9-17/h4-11,30H,1-3,12-14H2,(H2,25,32)
SMILES:
C1CCN(C(=O)C1)C2=CC=C(C=C2)N3CCC4=C(C3=O)N(N=C4C(=O)N)C5=CC=C(C=C5)O
Molecular Formula:
C24H23N5O4
Molecular Weight:
445.5 g/mol
O-Desmethyl Apixaban
CAS No.: 503612-76-8
Impurities
VCID: VC0194347
Molecular Formula: C24H23N5O4
Molecular Weight: 445.5 g/mol
Purity: > 95%
CAS No. | 503612-76-8 |
---|---|
Product Name | O-Desmethyl Apixaban |
Molecular Formula | C24H23N5O4 |
Molecular Weight | 445.5 g/mol |
IUPAC Name | 1-(4-hydroxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide |
Standard InChI | InChI=1S/C24H23N5O4/c25-23(32)21-19-12-14-28(16-6-4-15(5-7-16)27-13-2-1-3-20(27)31)24(33)22(19)29(26-21)17-8-10-18(30)11-9-17/h4-11,30H,1-3,12-14H2,(H2,25,32) |
Standard InChIKey | HGHLWAZFIGRAOT-UHFFFAOYSA-N |
SMILES | C1CCN(C(=O)C1)C2=CC=C(C=C2)N3CCC4=C(C3=O)N(N=C4C(=O)N)C5=CC=C(C=C5)O |
Canonical SMILES | C1CCN(C(=O)C1)C2=CC=C(C=C2)N3CCC4=C(C3=O)N(N=C4C(=O)N)C5=CC=C(C=C5)O |
Appearance | Solid powder |
Description | A metabolite of Apixaban |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 4-Demethoxy-4-hydroxy apixaban |
PubChem Compound | 10203943 |
Last Modified | Nov 11 2021 |
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